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Compound of Interest

Compound Name: Citiolone

Cat. No.: B1669098 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of citiolone, a derivative of cysteine, to minimize

environmental impact and ensure laboratory safety. Adherence to these guidelines is critical

due to the toxicological profile of citiolone.

Immediate Safety and Hazard Information
Citiolone is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, preventing its release into the environment is a primary concern. All

personnel handling citiolone should be equipped with appropriate personal protective

equipment (PPE), including safety goggles with side-shields, protective gloves, and impervious

clothing[1][2]. In case of a spill, it is crucial to avoid dust formation and prevent the chemical

from entering drains[3].

Key Hazard Statements:

H302: Harmful if swallowed[1].

H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements for Handling and Disposal:

P264: Wash skin thoroughly after handling.
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P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P391: Collect spillage.

P501: Dispose of contents/ container to an approved waste disposal plant.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of citiolone waste in a

laboratory setting.

Waste Segregation and Collection:

Designate a specific, clearly labeled, and sealed container for citiolone waste.

This includes unused or expired citiolone, contaminated labware (e.g., vials, pipettes,

flasks), and contaminated PPE.

Do not mix citiolone waste with other chemical waste streams unless explicitly permitted

by your institution's waste management guidelines.

Container Management:

Use a container that is compatible with citiolone and is leak-proof.

The container must be kept tightly closed when not in use to prevent the release of any

vapors or dust.

Label the container clearly with "Citiolone Waste," the relevant hazard symbols, and the

date of accumulation.

Storage of Waste:

Store the citiolone waste container in a designated, well-ventilated, and secure area,

away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.
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The storage area should be cool and dry.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide them with the necessary information about the waste, including its identity

(citiolone), quantity, and hazard classification.

Follow all institutional and local regulations for the packaging and transportation of

hazardous waste. Disposal must be in accordance with prevailing country, federal, state,

and local regulations.

Quantitative Data Summary
Property Value Reference

CAS Number 17896-21-8

Molecular Formula C6H9NO2S

Molecular Weight 159.2 g/mol

Melting Point 109-111°C

Boiling Point 427.3°C at 760 mmHg

Flash Point 212.2°C

Experimental Workflow for Citiolone Disposal
The logical workflow for the proper disposal of citiolone is depicted in the following diagram.

This visual guide illustrates the procedural steps from waste generation to final disposal.
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Caption: Workflow for the proper disposal of citiolone waste.

By following these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of citiolone, thereby protecting themselves, their

colleagues, and the ecosystem. Always consult your institution's specific safety and waste

disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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